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Compound of Interest

Compound Name: Enterobactin

Cat. No.: B3431302 Get Quote

Essential Safety and Handling Guide for
Enterobactin
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling Enterobactin in a laboratory setting. Given the conflicting information in available

Safety Data Sheets (SDS) and its structural relation to catechol, a precautionary approach is

mandated. Enterobactin is a catecholate siderophore, and due to the hazards associated with

catechol compounds, it should be handled with care to minimize exposure.[1][2][3]

Hazard Assessment and Recommendations
While some SDS classify Enterobactin as non-hazardous, others indicate it may be harmful if

swallowed and toxic to aquatic life.[1][4] Its structural component, catechol, is classified as

toxic, an irritant, and a suspected mutagen.[2][3][5] Therefore, it is prudent to handle

Enterobactin and its solutions in a well-ventilated area, preferably within a certified chemical

fume hood, especially when handling the solid powder or creating aerosols.[2]

Personal Protective Equipment (PPE)
Consistent use of appropriate PPE is the most effective measure to prevent exposure. The

following table summarizes the recommended PPE for handling Enterobactin.
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PPE Item Specification Rationale & Best Practices

Hand Protection Nitrile or Neoprene gloves.

Provides protection against

incidental chemical splashes.

For prolonged contact or

immersion, consult the glove

manufacturer's chemical

resistance guide. Always

inspect gloves for tears or

punctures before use. Remove

and replace gloves

immediately if contaminated,

and always wash hands after

removal.[6][7][8]

Eye & Face Protection

ANSI Z87.1-compliant safety

glasses with side shields

(minimum).

Protects eyes from flying

particles.[8]

Chemical splash goggles.

Required when there is a risk

of splashes or sprays of

Enterobactin solutions.[9]

Face shield worn over

goggles.

Recommended when handling

larger quantities, preparing

concentrated stock solutions,

or when there is a significant

splash or aerosol generation

risk.[5][9]

Body Protection Fully-fastened laboratory coat.

Protects skin and personal

clothing from contamination. A

flame-resistant lab coat should

be considered if working with

flammable solvents.[6]

Respiratory Protection Not typically required if

handled in a certified chemical

fume hood.

If engineering controls are

insufficient or when handling

large quantities of powder

outside a fume hood, a
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NIOSH-approved respirator

may be necessary. A risk

assessment should be

conducted by institutional

EHS.[5][6][7]

Footwear Closed-toe, closed-heel shoes.
Protects feet from spills and

falling objects.[8]

Operational and Disposal Plans
Adherence to standard operating procedures is critical for minimizing risk and ensuring a safe

laboratory environment.

Step-by-Step Handling Protocol
Preparation: Before handling, review the product-specific SDS. Ensure a chemical fume

hood is certified and operational. Prepare your workspace by covering the surface with

absorbent, disposable bench paper.[2]

Handling Solid Enterobactin:

Perform all weighing and aliquoting of solid Enterobactin powder inside a chemical fume

hood to prevent inhalation of fine particles.[2]

Use anti-static weigh boats or paper.

Close the container securely immediately after use.

Preparing Solutions:

Enterobactin is soluble in solvents like DMSO and acetonitrile:water mixtures.[7] Always

add the solvent to the pre-weighed solid slowly.

Handle all solutions within the fume hood.

Clearly label all containers with the chemical name, concentration, solvent, and hazard

information.[10]
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Post-Handling & Decontamination:

After handling, wipe down the work surface in the fume hood and any contaminated

equipment with an appropriate laboratory cleaner.[2]

Wash hands thoroughly with soap and water after removing gloves.[3]

Spill Management
Minor Spill (Solid): If a small amount of powder spills inside a fume hood, gently sweep it up

using a dustpan and brush or vacuum with a HEPA-filtered vacuum cleaner. Avoid

generating dust.[3] Place the collected material in a sealed container for hazardous waste

disposal.

Minor Spill (Liquid): For small liquid spills, absorb the material with an inert absorbent (e.g.,

vermiculite, sand, or chemical absorbent pads).[2] Place the contaminated absorbent

material into a sealed container for hazardous waste disposal.

Major Spill: In the event of a large spill, evacuate the area and alert laboratory personnel and

your institution's Environmental Health and Safety (EHS) office immediately.

Waste Disposal Plan
All Enterobactin waste must be treated as hazardous chemical waste and disposed of

according to institutional and local regulations.[2]

Solid Waste: Contaminated items such as gloves, weigh paper, pipette tips, and absorbent

pads should be collected in a clearly labeled hazardous waste container.

Liquid Waste: Unused or waste solutions of Enterobactin should be collected in a

dedicated, sealed, and clearly labeled hazardous liquid waste container. Do not pour

Enterobactin solutions down the drain.[4]

Glassware Decontamination: Reusable glassware should be rinsed with a suitable solvent

(one in which Enterobactin is soluble), and the rinsate collected as hazardous liquid waste

before routine washing.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.uaf.edu/bw/docs/safety_documents/standard_operating_procedures/catechol-bw_sop.pdf
https://store.apolloscientific.co.uk/storage/msds/OR923744_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR923744_msds.pdf
https://www.uaf.edu/bw/docs/safety_documents/standard_operating_procedures/catechol-bw_sop.pdf
https://www.benchchem.com/product/b3431302?utm_src=pdf-body
https://www.uaf.edu/bw/docs/safety_documents/standard_operating_procedures/catechol-bw_sop.pdf
https://www.benchchem.com/product/b3431302?utm_src=pdf-body
https://www.benchchem.com/product/b3431302?utm_src=pdf-body
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.benchchem.com/product/b3431302?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Preparation and Use of
Enterobactin for a Bacterial Growth Assay
This protocol provides a detailed methodology for preparing an Enterobactin stock solution

and using it in a liquid culture to assess its effect on bacterial growth under iron-limiting

conditions.

Materials:

Enterobactin powder (CAS 28384-96-5)

Anhydrous Dimethyl sulfoxide (DMSO)

Minimal media (e.g., M9 medium)

Bacterial strain (e.g., an E. colientE mutant, which cannot synthesize Enterobactin)

Sterile culture tubes or microplates

Spectrophotometer

Methodology:

Prepare Enterobactin Stock Solution (e.g., 10 mM):

Safety: Perform all steps in a certified chemical fume hood while wearing the appropriate

PPE (lab coat, nitrile gloves, chemical splash goggles).

Calculate the mass of Enterobactin needed for your desired volume and concentration

(Molar Mass: ~669.59 g/mol ).

Weigh the required amount of Enterobactin powder into a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the tube to achieve a 10 mM

concentration.

Vortex gently until the solid is completely dissolved.
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Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.[11]

Perform Bacterial Growth Assay:

Grow an overnight culture of the E. colientE mutant in iron-limiting minimal media.

The next day, dilute the overnight culture into fresh, pre-warmed minimal media to a

starting OD₆₀₀ of ~0.05.

Aliquot the diluted culture into sterile culture tubes or wells of a microplate.

Add Enterobactin from the stock solution to the experimental tubes to achieve the desired

final concentrations (e.g., 1 µM, 10 µM, 50 µM).[10] Ensure the final DMSO concentration

is consistent across all tubes (including a no-Enterobactin control) and is non-inhibitory to

bacterial growth (typically <0.5%).

Include a "no-Enterobactin" control and a "media only" blank.

Incubate the cultures at 37°C with shaking.[10]

Measure the optical density (OD₆₀₀) at regular intervals (e.g., every 2 hours) for 18-24

hours to monitor bacterial growth.[10]

Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of Enterobactin,

from initial preparation through to final disposal.
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Handling & Disposal

Review SDS & SOP

Verify Fume Hood Certification

Don Appropriate PPE

Weigh Solid Enterobactin

Proceed to handling

Prepare Stock Solution

Perform Experiment

Decontaminate Surfaces & Glassware

Experiment complete

Segregate Waste (Solid & Liquid)

Label Hazardous Waste Containers

Store Waste for EHS Pickup

Remove PPE & Wash Hands

After securing waste

Click to download full resolution via product page

Caption: Workflow for safely handling Enterobactin in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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